Cas no 2137536-92-4 (8-Fluoro-3-hydrazinyl-2-methylquinoline)

• Product Name: 8-Fluoro-3-hydrazinyl-2-methylquinoline
• CAS No: 2137536-92-4
• MF: C₁₀H₁₀FN₃
• MW: 191.204905033112
• CID: 6546910
• PubChem ID: 165745249
• Update Time: 2025-06-12

8-Fluoro-3-hydrazinyl-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 2137536-92-4
• EN300-801774
• 8-fluoro-3-hydrazinyl-2-methylquinoline
• 8-Fluoro-3-hydrazinyl-2-methylquinoline

• Inchi： 1S/C10H10FN3/c1-6-9(14-12)5-7-3-2-4-8(11)10(7)13-6/h2-5,14H,12H2,1H3
• InChI Key： XGCZSSDZUMZWIS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=CC(=C(C)N=C21)NN

Computed Properties

• Exact Mass: 191.08587549g/mol
• Monoisotopic Mass: 191.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.9Ų

Additional information on 8-Fluoro-3-hydrazinyl-2-methylquinoline

Introduction to 8-Fluoro-3-hydrazinyl-2-methylquinoline (CAS No. 2137536-92-4)

8-Fluoro-3-hydrazinyl-2-methylquinoline (CAS No. 2137536-92-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of a fluorine atom and a hydrazine group in the structure of 8-Fluoro-3-hydrazinyl-2-methylquinoline has further enhanced its pharmacological profile, making it a promising candidate for various drug development initiatives.

The chemical structure of 8-Fluoro-3-hydrazinyl-2-methylquinoline is characterized by a quinoline core with a fluorine substituent at the 8-position, a hydrazine group at the 3-position, and a methyl group at the 2-position. These functional groups contribute to the compound's unique properties, such as enhanced solubility, improved metabolic stability, and increased binding affinity to specific biological targets. The fluorine atom, in particular, is known to modulate the electronic properties of the molecule, which can influence its interaction with enzymes and receptors.

Recent studies have explored the potential of 8-Fluoro-3-hydrazinyl-2-methylquinoline in various therapeutic areas. One notable application is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation. For instance, 8-Fluoro-3-hydrazinyl-2-methylquinoline has been found to downregulate the expression of oncogenes such as c-Myc and Bcl-2, while upregulating tumor suppressor genes like p53.

In addition to its anticancer properties, 8-Fluoro-3-hydrazinyl-2-methylquinoline has also shown promise in the treatment of infectious diseases. Studies have demonstrated its broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The compound's ability to disrupt bacterial cell walls and inhibit essential enzymes involved in bacterial metabolism makes it a potential candidate for developing new antibiotics. Furthermore, preliminary research suggests that 8-Fluoro-3-hydrazinyl-2-methylquinoline may have antiviral properties, particularly against RNA viruses such as influenza and coronaviruses.

The pharmacokinetic properties of 8-Fluoro-3-hydrazinyl-2-methylquinoline have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that this compound exhibits good oral bioavailability and favorable distribution characteristics. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, lungs, and brain. The half-life of 8-Fluoro-3-hydrazinyl-2-methylquinoline is moderate, allowing for once-daily dosing regimens in preclinical models. Metabolism primarily occurs through hepatic enzymes, with major metabolites being excreted via urine and feces.

Toxicity studies have indicated that 8-Fluoro-3-hydrazinyl-2-methylquinoline is well-tolerated at therapeutic doses with minimal adverse effects. However, as with any new drug candidate, further safety evaluations are necessary to ensure its long-term safety profile. Preclinical toxicity studies have not revealed any significant organ toxicity or mutagenic potential. Nevertheless, ongoing research aims to identify any potential side effects or drug-drug interactions that may arise during clinical use.

The development of 8-Fluoro-3-hydrazinyl-2-methylquinoline as a therapeutic agent is currently at an advanced stage of preclinical testing. Several preclinical studies have demonstrated its efficacy in animal models of cancer and infectious diseases. These findings have paved the way for Phase I clinical trials to evaluate its safety and pharmacokinetics in humans. The initial results from these trials are expected to provide valuable insights into the compound's potential as a novel therapeutic agent.

In conclusion, 8-Fluoro-3-hydrazinyl-2-methylquinoline (CAS No. 2137536-92-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further drug development efforts. Ongoing research continues to explore its mechanisms of action and optimize its formulation for clinical use. As more data become available from clinical trials, it is anticipated that this compound will contribute significantly to advancing treatments for various diseases.